Cas no 1535345-70-0 (5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1535345-70-0
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5967854
• PubChem ID: 114317837
• Update Time: 2025-06-25

5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• 1535345-70-0
• EN300-1837704

• Inchi： 1S/C11H13N3O3/c1-4-14-7(3)9(6(2)13-14)10-8(11(15)16)5-12-17-10/h5H,4H2,1-3H3,(H,15,16)
• InChI Key： BAXJQYDBZCKPCN-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid

5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid is a structurally complex organic compound with the CAS number 1535345-70-0. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring fused with an oxazole moiety. The presence of these heterocycles imparts unique electronic and steric properties, making it a subject of interest in various fields of chemical research and application.

The molecular structure of 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid is characterized by a pyrazole ring substituted with ethyl and dimethyl groups at positions 1, 3, and 5. This substitution pattern enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications. The oxazole ring at position 4 further contributes to the molecule's aromaticity and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel drugs targeting various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid exhibits significant anti-inflammatory properties. This is attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. A study conducted by researchers at the University of California (2023) revealed that 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid acts as an effective herbicide by interfering with the photosynthetic machinery of weeds. Its ability to selectively target specific enzymes involved in chlorophyll synthesis makes it a valuable addition to sustainable agricultural practices.

The synthesis of 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazole-4-Carboxylic Acid involves a multi-step process that combines principles from organic chemistry and catalysis. A recent advancement reported in *Green Chemistry* (2023) details an environmentally friendly approach using microwave-assisted synthesis to achieve high yields and reduced reaction times. This method not only enhances the scalability of production but also aligns with current trends toward greener chemical manufacturing.

From a structural standpoint, the compound's pyrazole ring plays a pivotal role in determining its reactivity and selectivity. The ethyl group at position 1 introduces electron-donating effects, which stabilize the molecule's conjugated system. Meanwhile, the dimethyl substituents at positions 3 and 5 contribute to steric hindrance, influencing the molecule's conformational flexibility.

The oxazole moiety at position 4 further enhances the compound's versatility by providing additional sites for functionalization. This feature has been exploited in recent research to develop derivatives with enhanced bioavailability and efficacy. For example, studies published in *Organic Letters* (2023) describe how modifying the oxazole ring can significantly improve the compound's solubility in aqueous media without compromising its pharmacological activity.

One of the most intriguing aspects of 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol